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Compound of Interest

Compound Name: 2-Bromo-5-methylpyrazine

Cat. No.: B1289261 Get Quote

Technical Guide: 2-Bromo-5-methylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-methylpyrazine,

including its chemical properties, synthesis, spectroscopic data, and safety information. This

compound is a key intermediate in the synthesis of various pharmaceutical compounds,

notably those with potential antituberculous activity.[1]

Core Chemical Properties
2-Bromo-5-methylpyrazine (CAS No. 98006-90-7) is a halogenated heterocyclic compound.

[2][3][4][5][6] Its key physical and chemical properties are summarized below for quick

reference.
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Property Value Source(s)

CAS Number 98006-90-7 [2][3][4]

Molecular Formula C₅H₅BrN₂ [3][4][7]

Molecular Weight 173.01 g/mol [3][4]

Appearance Solid or liquid, white to yellow [2][4]

Boiling Point 198 °C [7][8]

Density 1.596 g/cm³ [7]

Flash Point 74 °C [7][8]

InChI Key
OBZRGWKVWAXNKZ-

UHFFFAOYSA-N
[2][3][4]

Storage

Store in a dark, inert

atmosphere, at 2-8°C or under

-20°C for long-term storage.

[2][8]

Spectroscopic and Analytical Data
Spectroscopic analysis is crucial for the verification of the structure and purity of 2-Bromo-5-
methylpyrazine. The following tables outline the expected data from key analytical techniques.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm) Multiplicity Assignment

~8.4 Singlet H-3 (CH)

~8.2 Singlet H-6 (CH)

| ~2.6 | Singlet | -CH₃ |

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~153 C-5 (-C-CH₃)

~148 C-3 (-CH)

~145 C-6 (-CH)

~142 C-2 (-C-Br)

| ~21 | -CH₃ |

Table 3: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z Relative Intensity (%) Assignment

174 ~98 [M+2]⁺ (containing ⁸¹Br)

172 100 [M]⁺ (containing ⁷⁹Br)

| 93 | Moderate | [M - Br]⁺ |

Synthesis and Experimental Protocols
An efficient and facile synthesis of 2-Bromo-5-methylpyrazine has been reported, starting

from 5-methylpyrazine-2-carboxylic acid.[1] The workflow involves the conversion of the

carboxylic acid to the corresponding amide, followed by Hofmann degradation to an amine, and

subsequent diazotization with in-situ bromination.[1]

Synthesis Workflow
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Synthesis of 2-Bromo-5-methylpyrazine

5-Methylpyrazine-2-carboxylic Acid

5-Methylpyrazine-2-carboxamide

1. SOCl₂
2. NH₄OH

5-Methylpyrazin-2-amine

Hofmann Degradation
(NaOBr)

2-Bromo-5-methylpyrazine

Diazotization & Bromination
(HBr, Br₂, NaNO₂)

Click to download full resolution via product page

Caption: Synthesis pathway from carboxylic acid to the target compound.

Experimental Protocols
1. Synthesis of 2-Bromo-5-methylpyrazine[1]

Step 1: Synthesis of 5-Methylpyrazine-2-carboxamide. 5-methylpyrazine-2-carboxylic acid is

converted to its acid chloride using thionyl chloride. The resulting acid chloride is then treated

with aqueous ammonia to yield 5-methylpyrazine-2-carboxamide.

Step 2: Synthesis of 5-Methylpyrazin-2-amine (Hofmann Degradation). The amide from Step

1 undergoes a Hofmann degradation reaction. It is treated with a cold, freshly prepared

solution of sodium hypobromite (NaOH and Br₂) in water. The reaction is typically stirred at
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low temperature and then allowed to warm to room temperature to yield 5-methylpyrazin-2-

amine.

Step 3: Synthesis of 2-Bromo-5-methylpyrazine (Diazotization and Bromination). The

amine from Step 2 is dissolved in aqueous hydrobromic acid (HBr) and cooled to

approximately -5°C. A solution of bromine in HBr is added, followed by the slow, dropwise

addition of an aqueous solution of sodium nitrite (NaNO₂), keeping the temperature below

0°C. The reaction mixture is stirred for a period at low temperature and then allowed to

warm. The product is extracted with an organic solvent (e.g., dichloromethane), washed,

dried over anhydrous sodium sulfate, and concentrated under vacuum. The crude product

can be purified by column chromatography.

2. General Protocol for NMR Spectroscopic Analysis

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: 500 MHz NMR Spectrometer.

Procedure:

Sample Preparation: Dissolve 5-10 mg of purified 2-Bromo-5-methylpyrazine in

approximately 0.6 mL of deuterated chloroform (CDCl₃).

Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the ¹H NMR

spectrum using a standard pulse sequence, followed by the ¹³C NMR spectrum using a

proton-decoupled pulse sequence.

Data Processing: Process the raw data using Fourier transformation. Calibrate the

chemical shifts using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for

¹³C).

Safety and Handling
2-Bromo-5-methylpyrazine is associated with several hazards and requires careful handling

in a laboratory setting. All operations should be performed inside a certified chemical fume

hood by trained personnel wearing appropriate personal protective equipment (PPE).
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Hazard Class Pictogram Code Statement

Acute Toxicity, Oral GHS07 H302 Harmful if swallowed

Skin Irritation GHS07 H315 Causes skin irritation

Eye Irritation GHS07 H319
Causes serious eye

irritation

Specific Target Organ

Toxicity
GHS07 H335

May cause respiratory

irritation

Source: Aggregated GHS information from multiple suppliers.[3][9][10]

Precautionary Measures:

Prevention: Avoid breathing dust, fumes, or vapors.[9] Wash hands and any exposed skin

thoroughly after handling.[9] Do not eat, drink, or smoke when using this product.[9] Use only

outdoors or in a well-ventilated area.[9] Wear protective gloves, clothing, eye, and face

protection.[9]

Response:

IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[9]

IF ON SKIN: Wash with plenty of water. If skin irritation occurs, get medical advice.[9]

IF INHALED: Remove person to fresh air and keep comfortable for breathing.[9]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[11]

Storage: Store in a well-ventilated place.[9] Keep the container tightly closed and store

locked up.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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